Cas no 73547-13-4 (3-(2-methylpropanesulfonyl)propanoic acid)

• Product Name: 3-(2-methylpropanesulfonyl)propanoic acid
• CAS No: 73547-13-4
• CID: 4658089
• Update Time: 2025-05-23

3-(2-methylpropanesulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropanesulfonyl)propanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-(2-methylpropanesulfonyl)propanoic acid

Introduction to 3-(2-methylpropanesulfonyl)propanoic acid (CAS No. 73547-13-4) in Modern Chemical and Pharmaceutical Research

3-(2-methylpropanesulfonyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 73547-13-4, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical development. This compound, featuring a sulfonyl group attached to a propanoic acid backbone with an isobutyl substituent, exhibits unique structural and functional properties that make it valuable in various research applications.

The molecular structure of 3-(2-methylpropanesulfonyl)propanoic acid consists of a carboxylic acid moiety linked to a sulfonyl group, which is further connected to an isobutyl chain. This configuration imparts distinct reactivity and solubility characteristics, making it a versatile intermediate in organic synthesis. The presence of the sulfonyl group enhances its ability to participate in nucleophilic substitution reactions, while the isobutyl side chain contributes to its hydrophobicity, influencing its solubility in organic solvents.

In recent years, 3-(2-methylpropanesulfonyl)propanoic acid has been explored for its potential applications in drug discovery and development. Its structural features suggest that it may serve as a precursor or building block for more complex pharmacophores. Researchers have been particularly interested in its role in synthesizing sulfonamide derivatives, which are known for their broad spectrum of biological activity. Sulfonamides are widely used in medicinal chemistry due to their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 3-(2-methylpropanesulfonyl)propanoic acid is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction and cellular regulation. Inhibiting specific proteases has been shown to be effective in treating conditions such as cancer, HIV/AIDS, and inflammation-related diseases. The sulfonyl group in this compound can be strategically modified to enhance binding affinity to target proteases, making it a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of 3-(2-methylpropanesulfonyl)propanoic acid as a key intermediate. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its interactions with biological targets. For instance, computational screening has identified derivatives of this compound that exhibit high selectivity for certain protease enzymes while minimizing off-target effects. This level of precision is critical for developing drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has also shown interest in 3-(2-methylpropanesulfonyl)propanoic acid for its role in developing kinase inhibitors. Kinases are enzymes involved in cell growth and division, and dysregulation of kinase activity is implicated in many cancers. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop targeted therapies that disrupt cancer cell proliferation without harming healthy cells. The structural flexibility of 3-(2-methylpropanesulfonyl)propanoic acid allows for the creation of diverse analogs with tailored inhibitory properties.

Beyond its applications in drug development, 3-(2-methylpropanesulfonyl)propanoic acid has found utility in material science and industrial chemistry. Its ability to act as a sulfonating agent has been leveraged in the production of dyes, polymers, and specialty chemicals. The compound's stability under various reaction conditions makes it suitable for large-scale synthesis processes, contributing to cost-effective manufacturing solutions.

The environmental impact of using 3-(2-methylpropanesulfonyl)propanoic acid has also been considered in recent research. Studies have focused on optimizing synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with global efforts toward environmental responsibility.

In conclusion,3-(2-methylpropanesulfonyl)propanoic acid (CAS No. 73547-13-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it valuable for synthesizing biologically active molecules, particularly sulfonamide-based drugs and protease inhibitors. As research continues to uncover new applications and refine synthetic methodologies,3-(2-methylpropanesulfonyl)propanoic acid is poised to remain a cornerstone of innovation in chemical and pharmaceutical sciences.